N-(2,2,2-trichloro-1-hydroxyethyl)acetamide

• IUPAC Name: N-(2,2,2-trichloro-1-hydroxyethyl)acetamide
• InChI: InChI=1S/C4H6Cl3NO2/c1-2(9)8-3(10)4(5,6)7/h3,10H,1H3,(H,8,9)
• InChI Key: WVECDRAYBGJMIV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(Cl)(Cl)Cl)O
• Molecular Formula: C4H6Cl3NO2
• DSSTOX Substance ID: DTXSID80281653
• Molecular Weight: 206.45 g/mol
• CAS No.: 5445-85-2

Description

N-(2,2,2-trichloro-1-hydroxyethyl)acetamide is a useful research compound. Its molecular formula is C4H6Cl3NO2 and its molecular weight is 206.45 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Chloroacetamide Derivatives : Aizina et al. (2011) developed a synthetic approach for preparing novel 2-chloro-N-(2,2,2-trichloro-1-arylethyl)acetamides, demonstrating the scope and limitations of this synthesis method for new chloroacetamide derivatives (Aizina et al., 2011).
• Study of Oxidation Processes : Rozentsveig et al. (2001) explored the oxidation of N-(2,2,2-Trichloro-1-hydroxyethyl)arenesulfonamides with chromium(VI) oxide, leading to the formation of various sulfonamide derivatives (Rozentsveig et al., 2001).

Structural and Spectroscopic Analysis

• Structural Studies : Sterkhova et al. (2019) investigated the crystal structure and quantum chemical calculations of 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide, enhancing the understanding of its properties (Sterkhova et al., 2019).
• Solid State Geometry Analysis : Gowda et al. (2007) determined the crystal structures of various N-(meta-substituted phenyl)-2,2,2-trichloro-acetamides, revealing insights into their molecular conformations (Gowda et al., 2007).

Environmental and Agricultural Applications

• Herbicide Activity Study : Banks and Robinson (1986) examined the soil reception and activity of acetochlor and related compounds as herbicides in agricultural settings (Banks & Robinson, 1986).
• Comparative Metabolism in Human and Rat Liver Microsomes : Coleman et al. (2000) conducted a study on the metabolism of chloroacetamide herbicides, including derivatives of N-(2,2,2-trichloro-1-hydroxyethyl)acetamide, in human and rat liver microsomes, providing valuable insights for environmental health perspectives (Coleman et al., 2000).

Potential Pesticide Applications

• Powder Diffraction Data for Pesticide Derivatives : Olszewska et al. (2009) characterized new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are potential pesticides, using X-ray powder diffraction (Olszewska et al., 2009).